Cas no 2229493-07-4 (tert-butyl N-2-(carbamimidoylmethyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(carbamimidoylmethyl)-4-hydroxyphenylcarbamate
• CAS No: 2229493-07-4
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 6324851
• PubChem ID: 165700369
• Update Time: 2025-10-29

tert-butyl N-2-(carbamimidoylmethyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(carbamimidoylmethyl)-4-hydroxyphenylcarbamate
• 2229493-07-4
• EN300-1875818
• tert-butyl N-[2-(carbamimidoylmethyl)-4-hydroxyphenyl]carbamate

• Inchi： 1S/C13H19N3O3/c1-13(2,3)19-12(18)16-10-5-4-9(17)6-8(10)7-11(14)15/h4-6,17H,7H2,1-3H3,(H3,14,15)(H,16,18)
• InChI Key： OLMCDPXKDUQZIF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1CC(=N)N)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.14264148g/mol
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 108Ų

Additional information on tert-butyl N-2-(carbamimidoylmethyl)-4-hydroxyphenylcarbamate

Comprehensive Overview of tert-butyl N-2-(carbamimidoylmethyl)-4-hydroxyphenylcarbamate (CAS No. 2229493-07-4)

tert-butyl N-2-(carbamimidoylmethyl)-4-hydroxyphenylcarbamate (CAS No. 2229493-07-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name in scientific literature, plays a crucial role in the synthesis of novel therapeutic agents. Its unique molecular structure, featuring a carbamimidoylmethyl group and a hydroxyphenylcarbamate moiety, makes it a valuable intermediate in drug discovery and development.

The compound's CAS number 2229493-07-4 is essential for precise identification in chemical databases and regulatory documentation. Researchers and manufacturers rely on this identifier to ensure accuracy in procurement and application. The tert-butyl group in the molecule enhances its stability, making it suitable for various synthetic pathways. This characteristic is particularly valuable in the development of small molecule inhibitors and enzyme modulators, which are currently hot topics in pharmaceutical research.

One of the most compelling aspects of tert-butyl N-2-(carbamimidoylmethyl)-4-hydroxyphenylcarbamate is its potential application in targeting protein-protein interactions (PPIs). PPIs are a focal point in modern drug discovery due to their role in numerous disease pathways. The compound's ability to act as a molecular scaffold allows researchers to design derivatives that can modulate these interactions, offering new avenues for treating conditions such as cancer and neurodegenerative diseases.

In addition to its pharmaceutical applications, tert-butyl N-2-(carbamimidoylmethyl)-4-hydroxyphenylcarbamate is also explored in bioconjugation techniques. These techniques are pivotal in the development of targeted drug delivery systems, a rapidly growing field aimed at improving therapeutic efficacy and reducing side effects. The compound's reactive groups enable precise attachment to biomolecules, facilitating the creation of advanced drug conjugates.

The synthesis of tert-butyl N-2-(carbamimidoylmethyl)-4-hydroxyphenylcarbamate involves multi-step organic reactions, often starting from readily available precursors. Optimizing these synthetic routes is a key area of research, as it impacts the compound's accessibility and cost-effectiveness. Recent advancements in green chemistry have also influenced its production, with efforts focused on reducing waste and improving yield through catalytic methods.

From a commercial perspective, the demand for tert-butyl N-2-(carbamimidoylmethyl)-4-hydroxyphenylcarbamate is driven by its versatility in medicinal chemistry. Pharmaceutical companies and research institutions are increasingly seeking high-purity batches of this compound to support their drug development programs. Suppliers specializing in custom synthesis and contract research often highlight its availability in their catalogs, catering to the needs of the scientific community.

Safety and handling of tert-butyl N-2-(carbamimidoylmethyl)-4-hydroxyphenylcarbamate are governed by standard laboratory protocols. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Researchers are advised to consult the compound's Material Safety Data Sheet (MSDS) for detailed guidelines on its use.

Looking ahead, the future of tert-butyl N-2-(carbamimidoylmethyl)-4-hydroxyphenylcarbamate appears promising, with ongoing studies exploring its potential in precision medicine and personalized therapeutics. As the scientific community continues to uncover new applications, this compound is poised to remain a cornerstone in the advancement of biomedical research.